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Compound of Interest

Compound Name: Repaglinide M2-D5

Cat. No.: B12374705

Introduction

Repaglinide is a fast-acting oral hypoglycemic agent used for the management of type 2
diabetes mellitus.[1] Therapeutic drug monitoring (TDM) of Repaglinide is crucial to optimize
dosing, ensure efficacy, and minimize the risk of adverse effects such as hypoglycemia.[2][3]
This document provides a detailed application note and a representative protocol for the
quantitative analysis of Repaglinide in human plasma using Liquid Chromatography with
tandem Mass Spectrometry (LC-MS/MS), employing Repaglinide M2-D5 as an internal
standard (IS). Repaglinide M2-D5, a deuterated stable isotope of the M2 metabolite of
Repaglinide, is an ideal internal standard as it shares similar physicochemical properties with
the analyte, ensuring accurate and precise quantification by compensating for matrix effects
and variations in sample processing and instrument response.[4]

Pharmacokinetics and Metabolism

Repaglinide is rapidly absorbed after oral administration, with peak plasma concentrations
reached within one hour.[5] It is extensively metabolized in the liver, primarily by cytochrome
P450 enzymes CYP3A4 and CYP2C8. The major metabolites include M1 (aromatic amine), M2
(oxidized dicarboxylic acid), and M4 (hydroxylated on the piperidine ring). These metabolites
are pharmacologically inactive and are primarily excreted in the bile. Given that Repaglinide M2
Is a significant metabolite, the use of its deuterated analog, Repaglinide M2-D5, as an internal
standard is a scientifically sound approach for TDM.

Metabolic Pathway of Repaglinide
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The metabolic conversion of Repaglinide to its primary metabolites is illustrated in the following
pathway.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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